Cas no 848409-34-7 (2,6-Dihydroxybenzeneboronic acid)

• Product Name: 2,6-Dihydroxybenzeneboronic acid
• CAS No: 848409-34-7
• MF: C₆H₇BO₄
• MW: 153.928382158279
• MDL: MFCD09998727
• CID: 716539
• PubChem ID: 44118844
• Update Time: 2025-06-27

2,6-Dihydroxybenzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• (2,6-Dihydroxyphenyl)boronic acid
• 2,6-DIHYDROXYBENZENEBORONIC ACID
• Boronic acid,B-(2,6-dihydroxyphenyl)-
• 2,5-DIFLUOROPHENYLHYDRAZINE
• 2,6-dihydroxyphenylboronic acid
• 2-Borono-1,3-dihydroxybenzene
• 2-Boronobenzene-1,3-diol
• 2-Boronoresorcinol
• Boronic acid, (2,6-dihydroxyphenyl)-
• (2,6-Dihydroxyphenyl)boronicacid
• C6H7BO4
• SY065391
• Y5572
• B-(2,6-Dihydroxyphenyl)boronic acid (ACI)
• Boronic acid, (2,6-dihydroxyphenyl)- (9CI)
• 848409-34-7
• DB-346542
• J-500609
• AB93185
• SCHEMBL3784650
• DTXSID60657019
• AKOS016004699
• CS-0108563
• MFCD09998727
• AS-30606
• 2,6-Dihydroxybenzeneboronic acid

• MDL： MFCD09998727
• Inchi： 1S/C6H7BO4/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3,8-11H
• InChI Key： ACIZIJMWGZWBDP-UHFFFAOYSA-N
• SMILES： OB(C1C(O)=CC=CC=1O)O

Computed Properties

• Exact Mass: 154.04400
• Monoisotopic Mass: 154.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 400.5±55.0 °C at 760 mmHg
• Flash Point: 196.0±31.5 °C
• PSA: 80.92000
• LogP: -1.22240
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2,6-Dihydroxybenzeneboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols

Additional information on 2,6-Dihydroxybenzeneboronic acid

2,6-Dihydroxybenzeneboronic Acid: A Comprehensive Overview

2,6-Dihydroxybenzeneboronic acid, also known as catecholboronic acid, is a versatile compound with the CAS number 848409-34-7. This compound has garnered significant attention in the fields of organic chemistry, materials science, and drug discovery due to its unique properties and potential applications. The molecule consists of a benzene ring substituted with two hydroxyl groups at the 2 and 6 positions and a boronic acid group, making it a valuable building block for various chemical reactions.

The structure of 2,6-dihydroxybenzeneboronic acid is characterized by its aromatic ring with hydroxyl groups in the ortho positions relative to the boronic acid moiety. This arrangement imparts the compound with both electron-donating and electron-withdrawing functionalities, which are crucial for its reactivity in cross-coupling reactions such as Suzuki-Miyaura coupling. Recent studies have highlighted its role in synthesizing biologically active molecules and advanced materials, underscoring its importance in contemporary chemical research.

Physical and Chemical Properties

2,6-Dihydroxybenzeneboronic acid exists as a white crystalline solid under standard conditions. It exhibits moderate solubility in water and polar organic solvents, which facilitates its use in various synthetic protocols. The compound is stable under normal storage conditions but may undergo decomposition under harsh acidic or basic conditions. Its pKa values reflect the acidic nature of both the hydroxyl and boronic acid groups, making it amenable to protonation studies and pH-dependent reactions.

Synthesis and Optimization

The synthesis of catecholboronic acid typically involves multi-step processes that include the introduction of hydroxyl groups onto a benzene ring followed by boronate esterification or direct boronation. Recent advancements have focused on optimizing these steps to enhance yield and purity while minimizing environmental impact. For instance, catalytic methods using transition metals have been explored to streamline the formation of the boronic acid group, reducing reaction times and costs.

Applications in Drug Discovery

2,6-Dihydroxybenzeneboronic acid has emerged as a key intermediate in the synthesis of bioactive compounds targeting various diseases. Its ability to participate in cross-coupling reactions allows chemists to construct complex molecular frameworks with precision. Notably, derivatives of this compound have shown promise in anticancer drug development due to their ability to inhibit specific enzymes or modulate cellular signaling pathways.

Role in Materials Science

Beyond pharmaceutical applications, catecholboronic acid finds utility in materials science for creating advanced polymers and hybrid materials. Its functional groups enable strong interactions with other molecules, making it suitable for designing self-healing polymers or stimuli-responsive materials. Recent research has demonstrated its potential in developing eco-friendly adhesives that mimic natural adhesive systems found in marine organisms.

Environmental Considerations

The environmental impact of manufacturing and using 2,6-dihydroxybenzeneboronic acid strong> has become a focal point for sustainable chemistry initiatives. Efforts are underway to develop greener synthesis routes that reduce waste generation and energy consumption. Additionally, studies are exploring the biodegradation pathways of this compound to ensure its safe integration into industrial processes without adverse effects on ecosystems.

In conclusion, < strong >2,6-dihydroxybenzeneboronic acid strong > stands as a pivotal compound at the intersection of chemistry and biology. Its unique properties continue to drive innovation across multiple disciplines while prompting researchers to address challenges related to sustainability and safety.